N-(5-(benzo[d][1,3]dioxol-5-yl)-1,3,4-oxadiazol-2-yl)-2-(4-methoxyphenyl)acetamide

• IUPAC Name: N-[5-(1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C18H15N3O5/c1-23-13-5-2-11(3-6-13)8-16(22)19-18-21-20-17(26-18)12-4-7-14-15(9-12)25-10-24-14/h2-7,9H,8,10H2,1H3,(H,19,21,22)
• InChI Key: AYUHIASULWAYNM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NC2=NN=C(O2)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C18H15N3O5
• Molecular Weight: 353.3 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a related compound was synthesized via a simple condensation method using benzo-[d][1,3]-dioxole carbaldehyde, benzenesulfonylhydrazine (BSH), and 4-methyl-benzenesulphonylhydrazine (4-MBSH) in good yield.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using various spectroscopic techniques such as FTIR, 1H NMR, 13C NMR, and mass spectral studies. The crystal structures were analyzed using the single crystal X-ray diffraction method (SCXRDM).

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been characterized. For instance, a related compound was found to be a semisolid with a yield of 64%.

Scientific Research Applications

Anticonvulsant Evaluation

Research conducted by Nath et al. (2021) explored the synthesis and anticonvulsant evaluation of indoline derivatives of functionalized aryloxadiazole amine and benzothiazole acetamide. These compounds were designed, synthesized, and evaluated for anticonvulsant activities using various models. One of the derivatives showed significant anticonvulsant activity, highlighting the potential therapeutic applications of these compounds in epilepsy treatment (Nath et al., 2021).

Antimicrobial and Antitumor Agents

A study by Kaya et al. (2017) focused on the design and synthesis of new 1,3,4-oxadiazole-benzothiazole and hydrazone derivatives as promising chemotherapeutic agents. These compounds were evaluated for their in vitro antimicrobial activity against various bacteria and fungi, and for their antiproliferative activity against human tumor cell lines. The research identified compounds with high inhibitory activity against tumor cell lines, suggesting their potential as chemotherapeutic agents (Kaya et al., 2017).

Antioxidant and Anti-inflammatory Compounds

Another study highlighted the synthesis of novel 2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides as compounds with antioxidant and/or anti-inflammatory properties. These derivatives were evaluated for their anti-inflammatory and antioxidant activity, showcasing the therapeutic potential of such compounds in managing inflammatory diseases and oxidative stress-related conditions (Koppireddi et al., 2013).

Future Directions

The future directions for research on this compound could include further studies on its synthesis, characterization, and potential applications. It would also be interesting to explore its mechanism of action and potential therapeutic uses.